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Compound of Interest

Compound Name: Uv-123

Cat. No. B155743

An In-depth Technical Guide on the Chemical Properties of CAS Number 129757-67-1

Compound Identification and Overview

The chemical compound identified by CAS number 129757-67-1 is Bis(1-octyloxy-2,2,6,6-
tetramethyl-4-piperidyl) sebacate.[1][2][3][4][5] It is a light yellow, liquid chemical primarily
utilized as a Hindered Amine Light Stabilizer (HALS).[5][6][7] Marketed under trade names
such as Tinuvin 123, it is recognized for its efficacy in protecting polymers and coatings from
degradation caused by exposure to light, heat, and oxygen.[4][5][8]

This technical guide provides a comprehensive overview of the chemical and physical
properties, mechanism of action, applications, and safety information for Bis(1-octyloxy-2,2,6,6-
tetramethyl-4-piperidyl) sebacate, intended for researchers, scientists, and professionals in
material science and related fields. While one study investigated its biological properties, its
primary role is as an industrial additive, not a pharmaceutical agent.[9]

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Bis(1-octyloxy-2,2,6,6-tetramethyl-4-
piperidyl) sebacate are summarized in the tables below. These properties are crucial for its
application in various formulations.

Table 1: General Chemical Properties
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Property Value Reference
CAS Number 129757-67-1 [LI[21031[41[5]
Molecular Formula C44Hs4N20s [L1[5][71[10]
Molecular Weight 737.15 g/mol [1112][71[10]
Bis(1-octyloxy-2,2,6,6-
Synonyms tetramethyl-4- [2][41[8]
piperidyl)sebacate; Tinuvin 123
Appearance Light yellow liquid [5]
Property Value Conditions Reference
Density 1.028 g/mL at 25 °C [1112][3]
Specific Gravity 0.97 at 20 °C [4][11]
Boiling Point 678.4 °C at 760 mmHg [3]
Melting Point <-30°C [51[11]
Flash Point > 230 °F (> 110 °C) [2][3]
4.03E-10 mmHg
Vapor Pressure at 25 °C [3114]
(0.00036 Pa)
Refractive Index n20/D 1.479 [11121[3]
Dynamic Viscosity 3000 mPa:s (3 Pas) at 20 °C [1][11]
Glass Transition
-50.5°C [4]
Temp.
Table 3: Solubility Data
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Solvent Solubility Conditions Reference
Water <6 ppm (6 mg/L) at 20 °C [1][2]13]
Xylene Miscible to >50% [1][2]

Methyl Ethyl Ketone

(MEK) Miscible to >50% [11[2]

Butanol >50% wiw at 20 °C [11]

Butyl acetate >50% w/w at 20 °C [11]

Ethyl glycol >50% wiw at 20 °C [11]

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of the compound.

ble 4: ic Informati

Technique Data Reference

UV-Vis Amax: 196.6 nm [4]

Major absorption bands at
Infrared (IR) 2920, 1730, 1460, 1370, 1360,  [4]
1170 cm—1

Data has been assessed but
NMR specific shifts are not publicly [4]
detailed.

Mechanism of Action: Hindered Amine Light
Stabilizer

Bis(1-octyloxy-2,2,6,6-tetramethyl-4-piperidyl) sebacate functions as a Hindered Amine Light
Stabilizer (HALS). The primary mechanism involves the inhibition of the autoxidation process of
polymers, which is a radical-chain reaction. The HALS compound undergoes a series of
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reactions, known as the Denisov cycle, to scavenge and terminate the free radicals that cause
polymer degradation.

The key steps are:

e Initiation: The HALS (a secondary amine) is oxidized to a stable nitroxide radical (>N-Oe).

o Radical Trapping: The nitroxide radical efficiently traps polymer alkyl radicals (Re¢) to form an
amino ether.

e Regeneration: The amino ether can then react with polymer peroxy radicals (ROQOe) to
regenerate the nitroxide radical, allowing it to participate in further stabilization cycles.

This cyclic process makes HALS highly efficient, as one molecule can deactivate multiple
radical species. A key feature of this specific HALS is its low basicity, which prevents
undesirable interactions with acidic components often found in coatings and polymer
formulations, such as catalysts.[11][7]
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Caption: The radical scavenging cycle of a Hindered Amine Light Stabilizer (HALS).

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical and
spectroscopic properties listed above are not provided in the cited literature. These properties
are typically determined using standardized methods from organizations such as ASTM or ISO.

However, a study investigating the antimicrobial properties of this compound (under the name
Tinuvin PA 123) provides insight into relevant biological testing methodologies.[9]

Antimicrobial Activity Assessment (Summary of Protocol):

e Film Preparation: The HALS was incorporated into polyurethane (PUR) lacquer formulations,
which were then used to produce lacquer films.

e Microbial Strains: The antimicrobial activity was tested against Staphylococcus aureus
(methicillin-resistant and -sensitive strains), Escherichia coli, and Candida albicans.

o Testing Method: The study likely employed a standard method such as ISO 22196
(Measurement of antibacterial activity on plastics and other non-porous surfaces) or a similar
protocol, where microbial suspensions are brought into contact with the surface of the test
films.

e Outcome: The results indicated that lacquer films incorporated with Tinuvin PA 123 (CAS
129757-67-1) did not exhibit antimicrobial properties, unlike other tested HALS such as
Tinuvin 770 DF.[9]

Applications

The primary application of Bis(1-octyloxy-2,2,6,6-tetramethyl-4-piperidyl) sebacate is as a light
stabilizer to prevent the degradation of materials exposed to light and weathering.[3]

o Coatings Industry: It is particularly effective in coatings based on alkyds due to its low
basicity.[1][7] It improves performance by minimizing defects like cracking, gloss reduction,
and chalking.[11] It is used in automotive, industrial, decorative, and wood coatings.[8]
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e Plastics and Polymers: It is used as an additive in a wide range of plastics, including
polypropylene (PP), high-density polyethylene (HDPE), polyurethane (PU), polystyrene (PS),
and acrylonitrile butadiene styrene (ABS).[5]

o Other Applications: It is also used in sealants, adhesives, and rubber formulations.[5] It can
be used in combination with UV absorbers to achieve synergistic protective effects.[8][12]

CAS 129757-67-1
(HALS Stabilizer)

Bis(1-octyloxy-2,2,6,6-tetramethyl-4-piperidyl) sebacate

imary Indus ies
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Click to download full resolution via product page
Caption: Key application areas for CAS 129757-67-1.

Safety and Handling

Based on available safety data, Bis(1-octyloxy-2,2,6,6-tetramethyl-4-piperidyl) sebacate is a
combustible liquid.[1] Standard industrial hygiene practices should be followed during handling.

o Storage: Store in a well-ventilated place. It is classified under Storage Class 10 for
combustible liquids.[1]

o Personal Protective Equipment (PPE): Recommended PPE includes eyeshields and gloves.

[1]
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o Toxicity: The compound may be a skin and eye irritant.[4] It is advised to avoid contact with
skin and eyes and to not breathe vapors or spray.[2] Repeated dose toxicity studies have
shown changes in blood chemistry and the liver at high doses.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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